Cas no 108377-42-0 (1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one)
108377-42-0 structure
Product Name:1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one
CAS No:108377-42-0
MF:C15H27NOS2
MW:301.510981798172
CID:1189926
PubChem ID:11001114
Update Time:2025-04-20
1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one
- 108377-42-0
- 2-Thiazolidinethione, 3-(1-oxododecyl)-
- DTXSID10451448
- SCHEMBL6684679
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- Inchi: 1S/C15H27NOS2/c1-2-3-4-5-6-7-8-9-10-11-14(17)16-12-13-19-15(16)18/h2-13H2,1H3
- InChI Key: ZMYPQMFGUZQRDW-UHFFFAOYSA-N
- SMILES: S1C(N(CC1)C(CCCCCCCCCCC)=O)=S
Computed Properties
- Exact Mass: 301.15361
- Monoisotopic Mass: 301.15340683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- PSA: 20.31
1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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